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Compound of Interest

Compound Name: Fulvestrant-9-sulfone-D3

Cat. No.: B1165265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fulvestrant-9-sulfone-D3, a deuterated
metabolite of the potent selective estrogen receptor degrader (SERD), Fulvestrant. This
document is intended to serve as a comprehensive resource, offering information on suppliers,
availability, and key technical data. Furthermore, it details the signaling pathway of the parent
compound, Fulvestrant, and provides established experimental protocols that can be adapted
for the analysis of Fulvestrant-9-sulfone-D3.

Compound Overview and Availability

Fulvestrant-9-sulfone-D3 is the deuterated form of Fulvestrant-9-sulfone, a metabolite of
Fulvestrant. The incorporation of deuterium isotopes provides a valuable tool for researchers,
particularly in pharmacokinetic and metabolic studies, often used as an internal standard in
mass spectrometry-based quantification.

Supplier and Product Details

A number of chemical suppliers offer Fulvestrant-9-sulfone-D3 for research purposes. The
following table summarizes the available information from various vendors. Please note that
availability and product specifications are subject to change and should be confirmed with the
respective supplier.
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Molecular L
. Catalog CAS Molecular . . Availabilit
Supplier Weight ( Purity
Number Number Formula
g/mol )
98008-06- 99.4% by
ESS Chem 1 C32Ha4DsF HPLC;
ESS0158 625.79 In Stock[1]
Co. (unlabelled  s04S >98% atom
) D
Simson Certificate
C32H44DsF
Pharma - NA 625.79 of Analysis Inquire
. 504S _
Limited provided
Biomol.co 98008-06- Cs2H44DsF )
ESS0158 625.8 - Inquire[2]
m 1 504S
98008-06-
ACA-
Acanthus 1 Cs2H44DsF
160910- - - In Stock
Research (unlabelled  s04S
0004
)
ARTIS
STANDAR  AA0158 - - 625.79 - Inquire[3]
DS
MedchemE  HY- )
- - - - Inquire[4]
Xpress.com  146485S
Pharmaffili PA STI Cs2Ha44DsF ]
NA 625.79 - Inquire[5]
ates 089294 504S

Note: There appear to be inconsistencies in the reporting of the CAS number for the deuterated
compound. Researchers should verify the exact product specifications with the supplier before
ordering.

Scientific Background: The Mechanism of Action of
Fulvestrant
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Fulvestrant is a pure antiestrogen that exerts its therapeutic effect by binding to the estrogen
receptor (ER)[6]. Its mechanism of action is distinct from selective estrogen receptor
modulators (SERMS) like tamoxifen. Fulvestrant not only competitively inhibits estrogen binding
but also actively promotes the degradation of the estrogen receptor[7].

The key steps in Fulvestrant's mechanism of action are:

» Binding to the Estrogen Receptor: Fulvestrant binds to the estrogen receptor with high
affinity[7].

e Inhibition of Dimerization: This binding prevents the dimerization of the estrogen receptor, a
crucial step for its activation[6].

e Impaired Nuclear Localization: The Fulvestrant-ER complex shows reduced translocation to
the nucleus]6].

o Receptor Degradation: Fulvestrant induces a conformational change in the ER, making it
unstable and targeting it for degradation via the ubiquitin-proteasome pathway[7]. This leads
to a significant reduction in the cellular levels of the estrogen receptor.

This dual action of blocking and degrading the estrogen receptor results in a comprehensive
shutdown of estrogen signaling pathways, which is particularly effective in hormone receptor-
positive breast cancer[7].

Signaling Pathway of Fulvestrant

The following diagram illustrates the molecular mechanism of action of Fulvestrant.
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Caption: Mechanism of action of Fulvestrant.

Experimental Protocols

While specific experimental protocols for Fulvestrant-9-sulfone-D3 are not readily available,
the following validated methods for the parent compound, Fulvestrant, can be adapted for its
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analysis. The deuterated form is an ideal internal standard for mass spectrometry-based
assays.

High-Performance Liquid Chromatography (HPLC)
Method

This method is suitable for the quantification of Fulvestrant in pharmaceutical formulations and
can be optimized for the analysis of its metabolites.

Table 2: HPLC Method Parameters for Fulvestrant Analysis[8][9]

Parameter Condition

Column C18 column (e.g., 4.6 mm x 250 mm, 5 pm)

Isocratic mixture of 1% orthophosphoric acid

Mobile Phase
and methanol (e.g., 80:20, v/v)
Flow Rate 1.0 mL/min
Injection Volume 10 pyL
Detection UV at 220 nm
Column Temperature Ambient
Linearity Range 0.5 - 20 pg/mL
Limit of Detection (LOD) 0.152 pg/mL
Limit of Quantification (LOQ) 0.50 pg/mL

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method

This highly sensitive and specific method is ideal for the determination of Fulvestrant and its
metabolites in biological matrices such as plasma. Fulvestrant-9-sulfone-D3 would serve as
an excellent internal standard in this assay.

Table 3: LC-MS/MS Method Parameters for Fulvestrant Bioanalysis[10][11]
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Parameter Condition
Chromatography
C18 column (e.g., Chromolith RP-18e, 100 x 4.6
Column
mm)
Isocratic mixture of 0.5% acetic acid and
Mobile Phase o
acetonitrile (e.g., 20:80, v/v)
Flow Rate 1.0 mL/min (with flow splitting)

Injection Volume

Column Temperature

35°C

Mass Spectrometry

lonization Mode

Turbo lon Spray (TIS), Negative

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transitions

Fulvestrant: m/z 605.2 - 427.4Fulvestrant-D3
(as 1S): m/z 608.6 —» 430.4

Sample Preparation

Liquid-Liquid Extraction (LLE) with methyl
tertiary butyl ether (MTBE)

Linearity Range

0.100 - 25.0 ng/mL in human plasma

Experimental Workflow

The following diagram outlines a typical experimental workflow for the quantification of

Fulvestrant-9-sulfone-D3 in a research setting, for example, in a cell culture supernatant or a

biological matrix, using LC-MS/MS.
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Caption: LC-MS/MS workflow for Fulvestrant-9-sulfone-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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